Cas no 1213073-42-7 ((2R)-2-amino-2-(5-methylpyridin-3-yl)ethan-1-ol)

• Product Name: (2R)-2-amino-2-(5-methylpyridin-3-yl)ethan-1-ol
• CAS No: 1213073-42-7
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 5761287
• PubChem ID: 96733964
• Update Time: 2025-06-08

(2R)-2-amino-2-(5-methylpyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1852752
• (R)-2-Amino-2-(5-methylpyridin-3-yl)ethan-1-ol
• (2R)-2-amino-2-(5-methylpyridin-3-yl)ethan-1-ol
• 1213073-42-7

• Inchi： 1S/C8H12N2O/c1-6-2-7(4-10-3-6)8(9)5-11/h2-4,8,11H,5,9H2,1H3/t8-/m0/s1
• InChI Key： ILWNZXZNKUEIBK-QMMMGPOBSA-N
• SMILES： OC[C@@H](C1C=NC=C(C)C=1)N

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 59.1Ų

Additional information on (2R)-2-amino-2-(5-methylpyridin-3-yl)ethan-1-ol

Comprehensive Analysis of (2R)-2-amino-2-(5-methylpyridin-3-yl)ethan-1-ol (CAS No. 1213073-42-7): Properties, Applications, and Research Insights

The compound (2R)-2-amino-2-(5-methylpyridin-3-yl)ethan-1-ol, identified by its CAS No. 1213073-42-7, is a chiral amino alcohol derivative with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the 5-methylpyridin-3-yl moiety and the (2R)-stereochemistry, make it a valuable intermediate for drug discovery and asymmetric synthesis. Researchers are increasingly focusing on this compound due to its role in modulating biological targets, particularly in central nervous system (CNS) disorders and enzyme inhibition studies.

In recent years, the demand for chiral building blocks like (2R)-2-amino-2-(5-methylpyridin-3-yl)ethan-1-ol has surged, driven by advancements in precision medicine and small-molecule therapeutics. This compound's high enantiomeric purity (often >98% ee) is critical for developing drugs with reduced off-target effects, aligning with the industry's shift toward personalized treatment strategies. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its structural integrity and purity.

From a synthetic chemistry perspective, CAS No. 1213073-42-7 serves as a versatile precursor for heterocyclic compounds and ligand design. Its amino alcohol functionality allows for facile derivatization, enabling the creation of libraries for high-throughput screening (HTS). Notably, its application in catalysis—especially in asymmetric hydrogenation reactions—has been explored in academic and industrial settings, addressing the growing need for green chemistry solutions.

The pharmacological relevance of (2R)-2-amino-2-(5-methylpyridin-3-yl)ethan-1-ol extends to its potential as a neurotransmitter analog. Recent studies highlight its interaction with G-protein-coupled receptors (GPCRs), a hotspot in drug development for conditions like Parkinson's disease and depression. This aligns with trending searches on "GPCR-targeted therapies" and "CNS drug candidates", reflecting broader interest in neurodegenerative research.

Stability and storage conditions for CAS No. 1213073-42-7 are frequently queried in scientific forums. The compound typically requires protection from moisture and storage at -20°C under inert atmospheres to maintain its reactivity. Such practical considerations are vital for laboratories focusing on long-term stability studies, a topic gaining traction in preclinical research discussions.

In summary, (2R)-2-amino-2-(5-methylpyridin-3-yl)ethan-1-ol exemplifies the intersection of chiral chemistry and biomedical innovation. Its multifaceted applications—from catalysis to neuroscience—underscore its importance in contemporary research, resonating with trending topics like "sustainable synthesis" and "targeted drug delivery". As the scientific community continues to explore its potential, this compound remains a focal point for cutting-edge discoveries.